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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like 1-Bromodecane-d21 are paramount for both

personal safety and experimental integrity. This document provides immediate, essential

guidance on the necessary personal protective equipment (PPE), operational procedures, and

disposal plans for 1-Bromodecane-d21, ensuring a secure laboratory environment.

Key Quantitative Data
A summary of the pertinent physical, chemical, and toxicological data for 1-Bromodecane and

its deuterated form is presented below. Since specific toxicological data for the deuterated

compound is limited, information for the non-deuterated analog, 1-Bromodecane, is provided

as a close proxy.
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Property Value Source

Chemical Formula C₁₀D₂₁Br [1][2]

Molecular Weight 242.31 g/mol [1][2]

Appearance Colorless to light yellow liquid [3]

Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Flash Point 94 °C (201 °F)

LD50 Oral (Rat)
> 2000 mg/kg (for 1-

Bromodecane)

LC50 Inhalation (Mouse)
4200 mg/m³/2H (for 1-

Bromodecane)

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the first line of defense against potential exposure to 1-
Bromodecane-d21. The following is a step-by-step guide to ensure adequate protection.

Eye and Face Protection:
Safety Glasses with Side Shields: Must be worn at all times in the laboratory.

Chemical Splash Goggles: Required when there is a risk of splashing, such as during

dispensing or transfers of the liquid.

Face Shield: Should be used in conjunction with chemical splash goggles when handling

larger quantities or when there is a significant risk of splashing.

Hand Protection:
Due to the nature of halogenated hydrocarbons, selecting the appropriate glove material is

critical. Nitrile gloves may offer short-term splash protection but are not recommended for

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cdc.gov/niosh/npg/npgd0400.html
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://www.cdc.gov/niosh/npg/npgd0400.html
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/product/b1284251?utm_src=pdf-body
https://www.benchchem.com/product/b1284251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


prolonged contact. For extended handling, more robust materials are necessary.

For incidental contact (splash protection):

Nitrile Gloves: Minimum thickness of 5 mil. Gloves must be inspected for any signs of

degradation and changed immediately upon any contact with 1-Bromodecane-d21.

For extended contact or immersion:

Viton® or Butyl rubber gloves: These materials generally offer better resistance to

halogenated hydrocarbons. It is crucial to consult the glove manufacturer's specific

chemical resistance chart for 1-Bromodecane or similar long-chain alkyl bromides.

Double Gloving: Wearing two pairs of gloves can provide an additional layer of protection.

Body Protection:
Laboratory Coat: A standard lab coat should be worn and buttoned to its full length.

Chemical Resistant Apron: Recommended when handling larger quantities to provide an

additional layer of protection against splashes.

Closed-toe Shoes: Must be worn at all times in the laboratory.

Respiratory Protection:
Work with 1-Bromodecane-d21 should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

If a fume hood is not available or if there is a potential for inhalation exposure:

A NIOSH-approved respirator with an organic vapor cartridge is necessary. The specific

type of respirator should be chosen based on a formal risk assessment.

Experimental Workflow for PPE Selection
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 1-Bromodecane-d21.
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PPE Selection Workflow for 1-Bromodecane-d21

Start: Handling
1-Bromodecane-d21

Assess Risk of Exposure
(Splash, Inhalation, Immersion)

Eye/Face Protection Hand ProtectionBody Protection Respiratory Protection

Risk of Splash? Extended Contact/
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Caption: Logical workflow for PPE selection when handling 1-Bromodecane-d21.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity

of the chemical.

Receiving and Storage:
Upon receipt, inspect the container for any signs of damage or leakage.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and strong bases.

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Dispensing:
All dispensing of 1-Bromodecane-d21 must be carried out in a certified chemical fume

hood.

Ensure all necessary PPE is donned correctly before handling the chemical.

Use appropriate laboratory equipment (e.g., glass syringes, cannulas) for transfers. Avoid

using plastic equipment that may be incompatible.

Keep the container tightly closed when not in use.

Spill Management:
In the event of a small spill, absorb the liquid with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the chemical to enter drains or waterways.
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Disposal Plan
Proper disposal of 1-Bromodecane-d21 and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Collection:

Collect all waste containing 1-Bromodecane-d21, including contaminated absorbent

materials and disposable PPE (such as gloves), in a dedicated, sealed, and clearly

labeled hazardous waste container.

The container should be labeled as "Halogenated Organic Waste" and list "1-
Bromodecane-d21" as a constituent.

Segregation:

Do not mix halogenated organic waste with non-halogenated waste streams, as this can

significantly increase disposal costs and complexity.

Disposal Procedure:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of halogenated hydrocarbon

waste.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

handle 1-Bromodecane-d21 in the laboratory, fostering a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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